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dibromopropyl) phosphate

Abstract
Tris(2,3-dibromopropyl) phosphate (TDBPP) is an organophosphate compound that was

extensively used as a flame retardant in a variety of consumer products, including plastics,

textiles, and polyurethane foams.[1] Its production and use have been significantly curtailed

due to concerns over its carcinogenicity and environmental persistence.[2][3] This technical

guide provides a comprehensive overview of the physical and chemical properties of TDBPP,

details of experimental protocols for its analysis, and insights into its metabolic pathways and

toxicological effects. This document is intended for researchers, scientists, and professionals in

drug development and chemical safety assessment.

Physical and Chemical Properties
Tris(2,3-dibromopropyl) phosphate is a viscous, pale-yellow liquid at room temperature.[1][4] It

is characterized by its high bromine content, which contributes to its effectiveness as a flame

retardant.[1] The compound is sparingly soluble in water but is miscible with several organic

solvents.[3][5]
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The following table summarizes the key physical and chemical properties of Tris(2,3-

dibromopropyl) phosphate.

Property Value Reference

IUPAC Name
tris(2,3-dibromopropyl)

phosphate
[4]

CAS Number 126-72-7 [1]

EC Number 204-799-9 [1]

Molecular Formula C9H15Br6O4P [1]

Molecular Weight 697.61 g/mol [6]

Physical State
Clear, pale-yellow, viscous

liquid
[4][7]

Melting Point 5.5 °C [5]

Boiling Point 390 °C [5][7]

Density 2.27 g/mL [7]

Vapor Pressure 2.25 x 10⁻⁴ mm Hg at 25 °C [3]

Water Solubility 8 mg/L at 24 °C [3]

Log Kow (Octanol/Water

Partition Coefficient)
4.29 [4]

Flash Point > 110 °C [2]

Decomposition Temperature
Major decomposition begins at

308 °C (586 °F)
[4][8]

Henry's Law Constant 2.18 x 10⁻⁵ atm m³/mole [7]

Experimental Protocols
The detection and quantification of Tris(2,3-dibromopropyl) phosphate in various matrices, such

as textiles and environmental samples, are crucial for monitoring and regulatory purposes.
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Several analytical methods have been developed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Textile Analysis
A common method for the analysis of TDBPP in textiles involves extraction followed by GC-MS

analysis.[9][10]

Sample Preparation:

A textile sample is spiked with TDBPP and its related compound, bis(2,3-

dibromopropyl)phosphate (BDBPP), at concentrations ranging from 4 to 20 µg/g.[9]

The analytes are extracted from the textile matrix under reflux using a solution of methanol

containing hydrochloric acid.[9]

The extract is then subjected to a liquid-liquid partition and purified using a Florisil

cartridge column.[10]

Instrumentation and Analysis:

The purified extract is analyzed using a gas chromatograph coupled with a mass

spectrometer (GC-MS).[9]

Due to the thermal lability of TDBPP, which can lead to decomposition in the GC injector

and column, specific precautions are necessary.[10] This includes using a quartz liner in

the injection port and a shorter capillary column (e.g., 15 m) to minimize thermal

degradation.[10]

For BDBPP analysis, a methylation step with trimethylsilyl diazomethane is performed

prior to GC-MS analysis.[9]

High-Performance Liquid Chromatography with Diode-
Array Detection (HPLC-DAD) for Textile Analysis
An alternative method for TDBPP determination in textiles utilizes HPLC-DAD.[11]
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Sample Preparation:

The textile sample is subjected to ultrasound-assisted extraction with acetonitrile to isolate

the TDBPP.[11]

Instrumentation and Analysis:

The extract is then separated and identified using a high-performance liquid

chromatograph equipped with a diode-array detector (HPLC-DAD).[11]

This method has a reported limit of detection (LOD) of 1.0 mg/kg, with recovery rates

between 78.1% and 98.4%.[11]

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS) for Water Analysis
For the determination of TDBPP in water samples, a highly sensitive method involving solid-

phase extraction and HPLC-MS/MS is employed.[12]

Sample Preparation:

A water sample is passed through a solid-phase extraction (SPE) cartridge to enrich the

TDBPP.[12]

The TDBPP is then eluted from the SPE cartridge using acetonitrile.[12]

The eluate is concentrated, and the solvent is exchanged before bringing the sample to a

final volume.[12]

Instrumentation and Analysis:

The concentrated sample is analyzed using an ultra-high performance liquid

chromatograph coupled to a triple quadrupole mass spectrometer.[12]

This method offers high selectivity and sensitivity, allowing for accurate and reliable

quantification of TDBPP in water.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.scientific.net/AMR.441.640
https://www.scientific.net/AMR.441.640
https://www.scientific.net/AMR.441.640
https://patents.google.com/patent/CN102944635A/en
https://patents.google.com/patent/CN102944635A/en
https://patents.google.com/patent/CN102944635A/en
https://patents.google.com/patent/CN102944635A/en
https://patents.google.com/patent/CN102944635A/en
https://patents.google.com/patent/CN102944635A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Experimental Workflows
Metabolic Activation and Genotoxicity of Tris(2,3-
dibromopropyl) phosphate
The carcinogenicity of Tris(2,3-dibromopropyl) phosphate is linked to its metabolic activation.[5]

The primary pathway involves the cytochrome P450 enzyme system, which leads to the

formation of reactive metabolites that can bind to DNA and proteins.[5]

Tris(2,3-dibromopropyl) phosphate Cytochrome P450
(Oxidative Debromination) Reactive Intermediate β-elimination 2-Bromoacrolein

(Proximate Mutagen)
DNA and Protein

Adducts
Genotoxicity and
Carcinogenicity

Click to download full resolution via product page

Caption: Metabolic activation of TDBPP leading to genotoxicity.

General Analytical Workflow for TDBPP Determination
The following diagram illustrates a generalized workflow for the analysis of Tris(2,3-

dibromopropyl) phosphate from a sample matrix.
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Caption: Generalized workflow for the analysis of TDBPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TRIS(2,3-DIBROMOPROPYL) PHOSPHATE - Ataman Kimya [atamanchemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15180778?utm_src=pdf-body-img
https://www.benchchem.com/product/b15180778?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/tris-2-3-dibromopropyl-phosphate_u34137/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Tris(2,3-dibromopropyl) phosphate - Wikipedia [en.wikipedia.org]

3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

4. Tris(2,3-dibromopropyl) Phosphate | C9H15Br6O4P | CID 31356 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. publications.iarc.who.int [publications.iarc.who.int]

6. Tris(2,3-dibromopropyl) phosphate analytical standard 126-72-7 [sigmaaldrich.com]

7. industrialchemicals.gov.au [industrialchemicals.gov.au]

8. TRIS(2,3-DIBROMOPROPYL) PHOSPHATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

9. [Examination of Analytical Method for Tris(2,3-dibromopropyl)phosphate and Bis(2,3-
dibromopropyl)phosphate to Revise the Official Methods Based on "Act on the Control of
Household Products Containing Harmful Substances"] - PubMed [pubmed.ncbi.nlm.nih.gov]

10. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with
restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Research on Detecting Tris-(2,3-dibromopropyl)-Phosphate in Textiles with the
HPLC/DAD Method | Scientific.Net [scientific.net]

12. CN102944635A - Method for determining tris (2,3-dibromopropyl) phosphate content of
water - Google Patents [patents.google.com]

To cite this document: BenchChem. [Tris(2,3-dibromopropyl) phosphate physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180778#tris-2-3-dibromopropyl-phosphate-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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